Cas no 2228374-50-1 (2-(1-ethyl-1H-pyrazol-3-yl)morpholine)

• Product Name: 2-(1-ethyl-1H-pyrazol-3-yl)morpholine
• CAS No: 2228374-50-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6284738
• PubChem ID: 165673092
• Update Time: 2025-11-01

2-(1-ethyl-1H-pyrazol-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-3-yl)morpholine
• EN300-1743736
• 2228374-50-1

• Inchi： 1S/C9H15N3O/c1-2-12-5-3-8(11-12)9-7-10-4-6-13-9/h3,5,9-10H,2,4,6-7H2,1H3
• InChI Key： CYJYWPLVJJSKDT-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=CN(CC)N=1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 39.1Ų

Additional information on 2-(1-ethyl-1H-pyrazol-3-yl)morpholine

Comprehensive Overview of 2-(1-ethyl-1H-pyrazol-3-yl)morpholine (CAS No. 2228374-50-1)

2-(1-ethyl-1H-pyrazol-3-yl)morpholine (CAS No. 2228374-50-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound combines a morpholine ring with a substituted pyrazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C9H15N3O, and precise synthesis routes have been explored extensively to optimize yield and purity for industrial-scale production.

In recent years, the demand for pyrazole-derived compounds like 2-(1-ethyl-1H-pyrazol-3-yl)morpholine has surged, driven by their potential in developing novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Researchers are particularly interested in its role as a bioisostere, where it can replace traditional aromatic rings to enhance metabolic stability and solubility. This aligns with the growing trend in medicinal chemistry to address challenges like drug resistance and poor bioavailability.

The compound’s CAS No. 2228374-50-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening (HTS) and fragment-based drug design. Its morpholine component is known to improve pharmacokinetic profiles, while the ethyl-pyrazole group offers steric and electronic tuning capabilities. Such features make it a hotspot for patents targeting neurodegenerative diseases and inflammatory disorders, areas where current therapies often fall short.

From a synthetic chemistry perspective, 2-(1-ethyl-1H-pyrazol-3-yl)morpholine is typically prepared via N-alkylation or cyclization reactions, with green chemistry principles increasingly applied to reduce waste. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards such as ICH guidelines. The compound’s stability under various pH conditions also makes it a candidate for formulation optimization in oral and injectable drugs.

Beyond pharmaceuticals, CAS No. 2228374-50-1 has exploratory uses in agrochemicals, where its heterocyclic framework may contribute to next-generation pesticides or herbicides. The push for sustainable agriculture has amplified interest in such compounds, as they often exhibit lower environmental persistence compared to conventional analogs. Additionally, computational studies leveraging AI-driven molecular docking have accelerated its evaluation against biological targets, a trend resonating with the rise of digital chemistry platforms.

In summary, 2-(1-ethyl-1H-pyrazol-3-yl)morpholine represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and material engineering, coupled with rigorous safety and efficacy profiling, positions it as a valuable asset for researchers tackling global health and sustainability challenges. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in R&D investment and collaborative ventures across disciplines.